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Compound of Interest

Compound Name: 4-Phenoxyphenylacetonitrile

Cat. No.: B151008

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
phenoxyphenylacetonitrile (CAS RN: 92163-15-0), a chemical intermediate utilized in various
research and development applications. Due to its potential hazards, strict adherence to safety
protocols is imperative to ensure the well-being of laboratory personnel and the protection of
the environment. This document outlines the known hazards, recommended handling
procedures, personal protective equipment, emergency response, and disposal of 4-
phenoxyphenylacetonitrile.

Hazard Identification and Classification

4-Phenoxyphenylacetonitrile is classified as a hazardous substance. The following table
summarizes its GHS classification and associated hazard statements.
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GHS Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin
Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation
Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled

Specific target organ toxicity — Single exposure ) o
) H335: May cause respiratory irritation
(Category 3), Respiratory system

Signal Word: Warning
Hazard Pictograms:

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling.

Property Value

CAS Number 92163-15-0
Molecular Formula C14H11NO
Molecular Weight 209.24 g/mol

Toxicological Data

While specific quantitative toxicity data (LDso/LCso) for 4-phenoxyphenylacetonitrile is not
readily available in the reviewed literature, data for structurally related compounds can provide
an indication of its potential toxicity. It is crucial to handle this compound with the assumption of
high toxicity.
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Compound Route Species LDsol/LCso Reference
4-

Chlorophenylace  Oral Rat 50 mg/kg [1]

tonitrile

4-

Chlorophenylace  Intraperitoneal Mouse 27 mg/kg [1]

tonitrile

Benzyl Cyanide Oral Rat 270 mg/kg [2][3]
Benzyl Cyanide Dermal Rabbit 270 mg/kg [41[5]
Benzyl Cyanide Inhalation Rat 430 mg/m3 (2 h) [4][5]

Safe Handling and Storage

Adherence to proper handling and storage protocols is the primary defense against exposure.

Engineering Controls

o Ventilation: All work with 4-phenoxyphenylacetonitrile, including weighing, preparing
solutions, and running reactions, must be conducted in a properly functioning chemical fume
hood to minimize inhalation exposure.

o Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the immediate work area.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE selection based on the handling
procedure.
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Spill Response

Emergency PPE:
- Supplied-Air Respirator (if large spill)
Spill Cleanup - Chemical-Resistant Suit
- Heavy-Duty Gloves
- Chemical-Resistant Boots

Risk of Splash or Aerosol Generation

Enhanced PPE:
- Chemical Splash Goggles
Operations with Splash/Aerosol Potential ———P> - Face Shield
- Chemical-Resistant Apron
- Nitrile Gloves (double-gloved)

Routine Handling (Weighing, Solution Prep)

Standard PPE:
- Safety Goggles
- Nitrile Gloves (double-gloved)
- Lab Coat

Routine Operations |
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Spill Response Workflow

Spill Detected

'

Evacuate Immediate Area

'

Alert Colleagues and Supervisor

Don Appropriate PPE for Spill Cleanup

Contain the Spill with Inert Absorbent Material

Collect Absorbed Material into a Labeled Waste Container

'

Decontaminate the Spill Area

'

Dispose of Waste According to Institutional Protocols

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

